4-Ethylbenzenesulfonyl chloride

• IUPAC Name: 4-ethylbenzenesulfonyl chloride
• InChI: InChI=1S/C8H9ClO2S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h3-6H,2H2,1H3
• InChI Key: LACFLXDRFOQEFZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)Cl
• Molecular Formula: C8H9ClO2S
• DSSTOX Substance ID: DTXSID10341198
• Molecular Weight: 204.67 g/mol
• CAS No.: 16712-69-9

Description

4-Ethylbenzenesulfonyl chloride (4-EBSC) is an organosulfur compound used in various scientific applications, including organic synthesis, pharmaceuticals, and biochemistry. It is a colorless liquid with a pungent odor, and is soluble in many organic solvents. 4-EBSC is an important reagent in organic synthesis, as it can be used to introduce an ethylsulfonyl group into organic molecules. It is also used in the synthesis of pharmaceuticals, as well as in biochemistry as a reagent for the preparation of peptides and proteins.

Scientific Research Applications

Bioconjugation and Solid Phase Synthesis

4-Ethylbenzenesulfonyl chloride and related compounds like 4-fluorobenzenesulfonyl chloride are valuable in bioconjugation. They serve as activating agents for the covalent attachment of biologicals (like enzymes, antibodies, and avidin) to various solid supports, retaining their biological functions. This chemistry has potential therapeutic applications, particularly in bioselective separation processes (Chang et al., 1992).

Modification of Cotton Fabrics

Compounds structurally similar to this compound, like 4-aminobenzenesulfonic acid, are used to modify cotton fabrics. This modification enhances the fabrics' antimicrobial properties, making them more effective against bacteria like Staphylococcus aureus (Son et al., 2006).

Analytical Chemistry

In analytical chemistry, derivatives of this compound, such as 4-nitrobenzenesulfonyl chloride, improve the detection sensitivity in liquid chromatography-mass spectrometry for substances like estrogens in biological fluids (Higashi et al., 2006).

Industrial Applications

This compound derivatives are used in the electrochemical fluorination process, leading to products like perfluoroethylcyclohexanesulfonate, used as erosion inhibitors in aircraft hydraulic fluids (Stefanac et al., 2018).

Enzyme Inhibition Studies

In pharmacological research, compounds like N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides, synthesized from 4-bromobenzenesulfonyl chloride, are studied for their potential as enzyme inhibitors, showing efficacy against enzymes like acetylcholinesterase and α-glucosidase (Riaz, 2020).

Safety and Hazards

4-Ethylbenzenesulfonyl chloride is classified as dangerous. It causes severe skin burns and eye damage. It may also be corrosive to metals. Safety measures include not breathing in dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

4-Ethylbenzenesulfonyl chloride is an organic chemical compound with the molecular formula C8H9ClO2S . It is primarily used as a raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields

Action Environment

This compound is sensitive to moisture and should be stored under dry inert gas . It reacts with water and is soluble in ethanol, acetone, and toluene . Environmental factors such as humidity and the presence of water can influence its reactivity, stability, and efficacy.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 4-Ethylbenzenesulfonyl chloride are not well-documented in the literature. As a sulfonyl chloride, it is known to be reactive and can participate in various biochemical reactions. It can react with water, alcohols, and amines to form sulfonic acids, sulfonic esters, and sulfonamides, respectively

Temporal Effects in Laboratory Settings

It is known to be moisture sensitive and should be stored under inert gas at a temperature below 15°C

Synthesis routes and methods

Procedure details

With stirring, 929.0 g phosphorus oxychloride was added to 836.0 g ethylbenzene. The resulting mixture was heated to approximately 69° C. and 599.0 g of 100 percent sulfuric acid was added over approximately sixteen minutes with the temperature rising to approximately 78° C. and it continued to slowly rise over approximately thirty-seven minutes to approximately 84° C. The mixture was held at approximately 80° C. for about two hours and then maintained at approximately 90° C. for an additional three hours. After cooling to approximately 82° C. the reaction mixture was poured slowly onto a mixture of 1500.0 ml water and 1500.0 g ice keeping the temperature under 5° C. with the addition of 440.0 g ice. After approximately ten minutes of stirring, the agitation was stopped and the mixture separated into two layers. The lower layer containing the product was separated and immediately poured onto 500.0 g of ice and 3500.0 ml of ice water was added. After approximately twenty minutes of stirring, the layers were separated to obtain 1400.0 ml of 4-ethylbenzenesulfonyl chloride.